Cas no 481056-34-2 (3,8-diazabicyclo4.3.1decane)

• Product Name: 3,8-diazabicyclo4.3.1decane
• CAS No: 481056-34-2
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5628783
• PubChem ID: 165756075
• Update Time: 2025-05-19

3,8-diazabicyclo4.3.1decane Chemical and Physical Properties

Names and Identifiers

• 3,8-diazabicyclo[4.3.1]decane
• 481056-34-2
• EN300-28317827
• 3,8-diazabicyclo4.3.1decane

• Inchi： 1S/C8H16N2/c1-2-9-5-8-3-7(1)4-10-6-8/h7-10H,1-6H2
• InChI Key： IMEWPZBYAJUCQK-UHFFFAOYSA-N
• SMILES： N1CC2CNCCC(C1)C2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.1Ų

Additional information on 3,8-diazabicyclo4.3.1decane

Recent Advances in the Study of 3,8-Diazabicyclo[4.3.1]decane (CAS: 481056-34-2) and Its Applications in Chemical Biology and Medicine

The compound 3,8-diazabicyclo[4.3.1]decane (CAS: 481056-34-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and medicinal chemistry. This bicyclic scaffold, characterized by its nitrogen-containing heterocycles, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors, receptor modulators, and antimicrobial agents. The compound's rigid framework and ability to mimic natural pharmacophores make it an attractive candidate for targeting complex biological systems.

One of the most notable advancements in this area is the application of 3,8-diazabicyclo[4.3.1]decane derivatives as selective inhibitors of key enzymes involved in disease pathways. For instance, researchers have synthesized analogs of this scaffold that exhibit potent inhibitory activity against kinases and proteases, which are critical targets in cancer and inflammatory diseases. Structural modifications, such as the introduction of substituents at specific positions, have been shown to enhance binding affinity and selectivity. Computational modeling and X-ray crystallography have provided valuable insights into the molecular interactions between these derivatives and their target proteins, facilitating the rational design of next-generation therapeutics.

In addition to its role in enzyme inhibition, 3,8-diazabicyclo[4.3.1]decane has been investigated for its potential in modulating neurotransmitter receptors. Recent studies have demonstrated that certain derivatives of this scaffold can act as ligands for G-protein-coupled receptors (GPCRs), including those implicated in neurological disorders such as depression and schizophrenia. The ability to fine-tune the pharmacological profile of these compounds through structural optimization highlights the scaffold's versatility. Moreover, in vivo studies have shown promising results in animal models, suggesting potential therapeutic applications in central nervous system (CNS) disorders.

The antimicrobial properties of 3,8-diazabicyclo[4.3.1]decane derivatives have also been a focus of recent research. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents. Several studies have reported that derivatives of this scaffold exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Mechanistic studies indicate that these compounds disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The combination of synthetic accessibility and potent bioactivity positions 3,8-diazabicyclo[4.3.1]decane as a promising lead for the development of new antibiotics.

Despite these advancements, challenges remain in the optimization and clinical translation of 3,8-diazabicyclo[4.3.1]decane-based therapeutics. Issues such as pharmacokinetic properties, toxicity, and synthetic scalability need to be addressed to fully realize the potential of this scaffold. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles. Future research directions may include the exploration of novel synthetic routes, the development of prodrug strategies, and the integration of advanced drug delivery systems to enhance therapeutic efficacy.

In conclusion, 3,8-diazabicyclo[4.3.1]decane (CAS: 481056-34-2) represents a highly promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, ranging from enzyme inhibition to antimicrobial activity, underscore its versatility and potential impact on drug discovery. Continued research and innovation in this area are expected to yield new therapeutic candidates with improved efficacy and safety profiles, addressing unmet medical needs in various disease areas.